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Compound of Interest

Compound Name: 2-Fluoropropan-1-ol

Cat. No.: B3041831 Get Quote

Chemical Identification and Physical Properties
2-Fluoropropan-1-ol is a flammable liquid.[1][2][3] It is also known as 2-Fluoro-1-

hydroxypropane. The following table summarizes its key chemical and physical properties.

Property Value Source(s)

CAS Number 3824-87-1 [1][2][4]

Molecular Formula C₃H₇FO [2][3][4]

Molecular Weight 78.09 g/mol [2][5]

Boiling Point 115°C [1]

Density 0.959 g/cm³ [1]

Flash Point 33.3°C [1]

Hazard Identification and Classification
2-Fluoropropan-1-ol is classified as a hazardous substance. The signal word associated with

this chemical is "Warning".[1][2][3]

The GHS classification for 2-Fluoropropan-1-ol is detailed in the table below.
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GHS
Classification

Hazard Class
Hazard
Category

Hazard
Statement

Source(s)

Flammable

liquids

Flammable

Liquid
3

H226:

Flammable liquid

and vapor

[1][2][3]

Acute toxicity,

oral
Acute Toxicity 4

H302: Harmful if

swallowed
[2]

Skin

corrosion/irritatio

n

Skin Irritation 2
H315: Causes

skin irritation
[2][5]

Serious eye

damage/eye

irritation

Eye Irritation 2A

H319: Causes

serious eye

irritation

[2][5]

Specific target

organ toxicity —

single exposure

Respiratory Tract

Irritation
3

H335: May

cause respiratory

irritation

[2][5]

Hazard Pictograms:

Flame

Exclamation Mark

Precautionary Statements:

A comprehensive list of precautionary statements is provided below:

Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1][3]

P233: Keep container tightly closed.[1][3]

P240: Ground and bond container and receiving equipment.[1][3]
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P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][3]

P242: Use non-sparking tools.[1][3]

P243: Take action to prevent static discharges.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

Response:

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.[1][3]

P370+P378: In case of fire: Use dry chemical, carbon dioxide or alcohol-resistant foam to

extinguish.[1][3]

Storage:

P403+P235: Store in a well-ventilated place. Keep cool.[1][3]

Disposal:

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Toxicological Information
Detailed toxicological studies and specific LD50/LC50 data for 2-Fluoropropan-1-ol are not

available in the provided search results. The hazard statements indicate that it is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[2][5]

Experimental Protocols:

The safety data sheets and chemical databases referenced in this guide do not contain

detailed experimental protocols for the toxicological assessment of 2-Fluoropropan-1-ol.
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Handling, Storage, and Personal Protective
Equipment
Handling:

Handle in a well-ventilated area.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Take measures to prevent the buildup of electrostatic charge.[1]

Storage:

Store in a tightly closed container.[1]

Keep in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Wear chemical-resistant gloves and protective clothing.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.

Emergency Procedures
First Aid Measures:
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor.

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: Flammable liquid and vapor.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition. Evacuate personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[1]

Methods for Cleaning Up: Collect spillage with non-combustible absorbent material and

dispose of it in accordance with local regulations.[1]

Hazard Mitigation Workflow
The following diagram illustrates the logical workflow from hazard identification to mitigation

strategies for 2-Fluoropropan-1-ol.
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2-Fluoropropan-1-ol

Identified Hazards

Personal Protective Equipment (PPE)

Safe Handling & Storage

Emergency Response

{2-Fluoropropan-1-ol | CAS: 3824-87-1}

Physical Hazards

Flammable Liquid (H226)

Health Hazards Harmful if Swallowed (H302) Skin Irritant (H315) Eye Irritant (H319) Respiratory Irritant (H335)

Well-ventilated area Grounding/Bonding Non-sparking tools

Tightly closed container Cool, dry place Away from ignition sources

Fire Fighting Use dry chemical, CO2, or alcohol foam

Protective Gloves Protective Clothing Safety Goggles Respirator (if needed)

First Aid Inhalation: Fresh Air Skin: Wash with water Eyes: Rinse with water Ingestion: Seek medical attention

Spill Response Remove ignition sources Ventilate area Absorb with inert material

Click to download full resolution via product page

Caption: Hazard and Mitigation Flow for 2-Fluoropropan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/msds/2-fluoropropan-1-ol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoropropan-1-ol
https://www.guidechem.com/encyclopedia/2-fluoropropan-1-ol-dic470732.html
https://www.scbt.com/p/2-fluoropropan-1-ol-3824-87-1
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-fluoropropan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-fluoropropan-2-ol
https://www.benchchem.com/product/b3041831#2-fluoropropan-1-ol-safety-and-hazards-information
https://www.benchchem.com/product/b3041831#2-fluoropropan-1-ol-safety-and-hazards-information
https://www.benchchem.com/product/b3041831#2-fluoropropan-1-ol-safety-and-hazards-information
https://www.benchchem.com/product/b3041831#2-fluoropropan-1-ol-safety-and-hazards-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3041831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

